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Compound of Interest

Compound Name: TAT-Gap19

Cat. No.: B561602 Get Quote

Effective management and disposal of laboratory reagents are critical for ensuring personnel

safety and environmental protection. This document provides essential, step-by-step guidance

for the proper disposal of TAT-Gap19, a cell-penetrating mimetic peptide that inhibits

connexin43 hemichannels.

TAT-Gap19 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, adherence to established safety and disposal protocols is paramount. The

following procedures are designed for researchers, scientists, and drug development

professionals to handle and dispose of TAT-Gap19 waste safely and effectively.

Hazard Identification and Classification
Before handling, it is crucial to be aware of the hazards associated with TAT-Gap19. The

primary hazards are acute oral toxicity and acute and chronic aquatic toxicity[1].

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]
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Step-by-Step Disposal Protocol
The recommended disposal procedure for TAT-Gap19 and its contaminated materials is to use

an approved waste disposal plant[1]. This ensures that the peptide, which is harmful to aquatic

life, does not enter the environment.

1. Segregation of Waste:

At the point of generation, separate all waste contaminated with TAT-Gap19 from other

laboratory waste streams.

This includes unused or expired TAT-Gap19 powder, stock solutions, working solutions, and

all contaminated consumables.

2. Contaminated Consumables:

Solid Waste: All solid materials that have come into contact with TAT-Gap19, such as pipette

tips, tubes, flasks, and gloves, should be collected in a designated, clearly labeled, leak-

proof hazardous waste container.

Liquid Waste: Aqueous solutions containing TAT-Gap19 should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not pour TAT-Gap19 solutions

down the drain.

3. Labeling and Storage of Waste:

All waste containers must be clearly labeled with "Hazardous Waste," the name "TAT-
Gap19," and the associated hazard symbols (e.g., harmful, environmentally hazardous).

Store the sealed waste containers in a designated, secure area away from incompatible

materials, such as strong acids, alkalis, and oxidizing agents, to prevent any hazardous

reactions[1].

4. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal

company.
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Ensure all institutional and local regulations for the disposal of hazardous chemical waste

are followed.

Experimental Context and Handling
Understanding the experimental use of TAT-Gap19 provides context for the types of waste

generated. As a specific inhibitor of connexin43 hemichannels, it is used in both in vitro and in

vivo research[2][3][4][5]. In laboratory settings, it is typically handled as a lyophilized powder or

in solution[6].

Recommended Handling Precautions:

Avoid inhalation, and contact with eyes and skin[1].

Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses.

Work in a well-ventilated area, preferably in a chemical fume hood when handling the

powder form[1].

Wash hands thoroughly after handling[1].

Storage of TAT-Gap19:

Powder: Store at -20°C for long-term stability[1][3].

In Solvent: Store at -80°C[1][3].

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials related to TAT-Gap19.
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TAT-Gap19 Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b561602?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

